7-butyl-3-methyl-8-{[3-(morpholin-4-yl)propyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-butyl-3-methyl-8-{[3-(morpholin-4-yl)propyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C17H28N6O3 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
The exact mass of the compound 7-butyl-3-methyl-8-{[3-(morpholin-4-yl)propyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione is 364.22228878 g/mol and the complexity rating of the compound is 499. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 7-butyl-3-methyl-8-{[3-(morpholin-4-yl)propyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-butyl-3-methyl-8-{[3-(morpholin-4-yl)propyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- “AKOS024481685” exhibits potential as a neuropharmacological agent. Researchers have investigated its effects on central nervous system (CNS) disorders such as epilepsy, anxiety, and depression. Preclinical studies suggest that it may modulate neurotransmitter systems or ion channels relevant to these conditions .
- Inflammation plays a crucial role in various diseases. Some studies have explored the anti-inflammatory effects of “AKOS024481685.” It may inhibit pro-inflammatory cytokines or signaling pathways, making it a candidate for conditions like rheumatoid arthritis or inflammatory bowel diseases .
- Cardiovascular diseases remain a global health concern. Researchers have investigated whether “AKOS024481685” affects cardiovascular function. It may impact blood pressure regulation, vascular tone, or endothelial function. Further studies are needed to validate its potential therapeutic use in cardiovascular disorders .
- Some compounds with purine-like structures exhibit anti-cancer properties. “AKOS024481685” could be explored as a potential anti-cancer agent. Researchers may investigate its effects on cell proliferation, apoptosis, or angiogenesis in various cancer types .
- Metabolic disorders, including diabetes, are characterized by dysregulated glucose metabolism. “AKOS024481685” might influence glucose homeostasis, insulin sensitivity, or pancreatic function. Investigating its impact on metabolic pathways could provide insights into novel therapeutic approaches .
- Beyond specific disease applications, “AKOS024481685” serves as a valuable tool in chemical biology and drug discovery. Researchers use it to probe biological pathways, validate drug targets, or develop new therapeutic agents. Its unique structure and interactions make it an interesting candidate for further exploration .
Neuropharmacology and CNS Disorders
Anti-Inflammatory Properties
Cardiovascular Research
Cancer Research
Metabolic Disorders and Diabetes
Drug Development and Chemical Biology
properties
IUPAC Name |
7-butyl-3-methyl-8-(3-morpholin-4-ylpropylamino)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N6O3/c1-3-4-8-23-13-14(21(2)17(25)20-15(13)24)19-16(23)18-6-5-7-22-9-11-26-12-10-22/h3-12H2,1-2H3,(H,18,19)(H,20,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLTVEEUHIHUHGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C2=C(N=C1NCCCN3CCOCC3)N(C(=O)NC2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-butyl-3-methyl-8-((3-morpholinopropyl)amino)-1H-purine-2,6(3H,7H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.